Cas no 1306604-14-7 (methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1306604-14-7
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• MDL: MFCD18839096
• CID: 4693357
• Update Time: 2025-06-08

methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1H-1,2,3-triazole-4-carboxylate
• methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate
• Methyl 1-(1-(tert-butoxycarbonyl)azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylate
• T4556
• 1H-1,2,3-triazole-4-carboxylic acid, 1-[1-[(1,1-dimethylethoxy)carbonyl]-3-azetidinyl]-, methyl ester

• MDL： MFCD18839096
• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(18)15-5-8(6-15)16-7-9(13-14-16)10(17)19-4/h7-8H,5-6H2,1-4H3
• InChI Key： NSDYBCCGNZVZSZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=C(C(=O)OC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 415.9±55.0 °C at 760 mmHg
• Flash Point: 205.3±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate

Introduction to Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 1306604-14-7)

Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate, a compound with the CAS number 1306604-14-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, featuring a tert-butoxycarbonyl group and an azetidinyl moiety linked to a triazole ring, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The synthesis and characterization of this compound have been influenced by the latest methodologies in organic synthesis. The presence of the tert-butoxycarbonyl (Boc) group is particularly noteworthy, as it serves as a protective group for amino functions during synthetic procedures. This feature is crucial in multi-step syntheses where selective protection and deprotection are required. Additionally, the azetidinyl ring introduces a unique scaffold that can be modified to explore various biological activities.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The triazole ring in Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate is known for its stability and ability to participate in hydrogen bonding interactions, which are essential for binding to biological targets. The combination of the azetidinyl and triazole moieties creates a molecular framework that can be tailored for specific pharmacological effects.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The structural features of Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate suggest that it may exhibit properties such as kinase inhibition or antimicrobial activity. These properties have been observed in related compounds and warrant further investigation into this molecule's potential.

The synthesis of this compound involves several key steps that highlight modern synthetic techniques. The introduction of the Boc group provides stability during subsequent reactions, allowing for selective modifications at other positions on the molecule. The construction of the azetidinyl ring typically involves cycloaddition reactions or cyclization processes, which are well-established in organic chemistry. The final step involves the formation of the triazole ring, which can be achieved through various methods such as azide-alkyne cycloaddition or condensation reactions.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-property relationships of Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate. Molecular modeling studies can predict how this compound might interact with biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches are often used in conjunction with experimental data to guide the design and optimization of new drug candidates.

The chemical environment around the active sites in this molecule is critical for its biological activity. The presence of the Boc group not only protects the amino function but also influences the electronic properties of the molecule. This can affect how Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate interacts with enzymes or receptors in biological systems. Understanding these interactions is essential for developing effective drugs.

In conclusion, Methyl 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 1306604-14-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for further exploration in drug development. As synthetic methodologies and computational tools continue to advance, compounds like this one will play an increasingly important role in discovering new therapeutic agents.